Cas no 1379950-95-4 (2-amino-1-(5-bromo-2-chlorophenyl)ethan-1-one)

• Product Name: 2-amino-1-(5-bromo-2-chlorophenyl)ethan-1-one
• CAS No: 1379950-95-4
• MF: C₈H₇BrClNO
• MW: 248.504280328751
• CID: 5889867
• PubChem ID: 65180145
• Update Time: 2025-06-25

2-amino-1-(5-bromo-2-chlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-bromo-2-chlorophenyl)ethanone
• Ethanone, 2-amino-1-(5-bromo-2-chlorophenyl)-
• 2-Amino-1-(5-bromo-2-chlorophenyl)ethan-1-one
• EN300-1249369
• 1379950-95-4
• CS-0289129
• AKOS014514164
• 2-amino-1-(5-bromo-2-chlorophenyl)ethan-1-one

• Inchi： 1S/C8H7BrClNO/c9-5-1-2-7(10)6(3-5)8(12)4-11/h1-3H,4,11H2
• InChI Key： KSZLJALKLKLLDM-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(Br)=CC=C1Cl)CN

Computed Properties

• Exact Mass: 246.93995g/mol
• Monoisotopic Mass: 246.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(5-bromo-2-chlorophenyl)ethan-1-one

Comprehensive Overview of 2-amino-1-(5-bromo-2-chlorophenyl)ethan-1-one (CAS No. 1379950-95-4)

2-amino-1-(5-bromo-2-chlorophenyl)ethan-1-one, with the CAS number 1379950-95-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of aryl ketones and features a unique structural framework, combining a bromine and chlorine substitution on the phenyl ring. Its molecular formula, C₈H₇BrClNO, highlights its potential as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its applications for developing targeted therapeutics and advanced materials.

The growing demand for halogenated aromatic compounds like 2-amino-1-(5-bromo-2-chlorophenyl)ethan-1-one is driven by their role in drug discovery and material science. Recent studies emphasize its utility in designing small-molecule inhibitors and fluorescence probes, aligning with trends in precision medicine and bioimaging. Users frequently search for terms such as "synthesis of bromo-chloro phenyl ketones" or "applications of amino ketone derivatives," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, CAS 1379950-95-4 is often prepared via Friedel-Crafts acylation or halogenation reactions, followed by amination. Its electron-withdrawing substituents (bromo and chloro groups) enhance its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig protocols. These properties make it a valuable building block for heterocyclic compounds, which are pivotal in developing antiviral agents and catalytic ligands.

In the context of green chemistry, researchers are exploring eco-friendly methods to synthesize 2-amino-1-(5-bromo-2-chlorophenyl)ethan-1-one, addressing concerns about solvent waste and energy efficiency. Queries like "sustainable synthesis of halogenated ketones" or "catalytic amination techniques" are increasingly popular, underscoring the shift toward environmentally benign processes. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing.

Analytical characterization of 1379950-95-4 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Its crystalline structure and stability under ambient conditions make it suitable for long-term storage, a feature highly valued in industrial settings. Discussions around "quality control of amino ketone intermediates" or "spectroscopic data interpretation" are common among professionals seeking to optimize their workflows.

Looking ahead, the potential of 2-amino-1-(5-bromo-2-chlorophenyl)ethan-1-one extends to nanotechnology and optoelectronics, where its conjugated π-system could enable innovations in organic semiconductors. As the scientific community continues to explore its multifaceted applications, this compound remains a focal point for interdisciplinary research, bridging gaps between chemistry, biology, and materials engineering.